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Compound of Interest

Compound Name: Pyroxsulam-13C,d3

Cat. No.: B12421295 Get Quote

Application Notes & Protocols for Pyroxsulam
Analysis
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the sample preparation and analysis of

Pyroxsulam in soil and water matrices using an internal standard method. The inclusion of an

internal standard, specifically an isotopically labeled analog of Pyroxsulam, is crucial for

accurate and precise quantification by correcting for matrix effects and variations in extraction

recovery.

Introduction to Pyroxsulam Analysis
Pyroxsulam is a triazolopyrimidine sulfonamide herbicide used for broad-spectrum weed

control in cereal crops. Monitoring its residues in environmental samples like soil and water is

essential for assessing its environmental fate and ensuring food safety. The analytical methods

described herein utilize the widely accepted QuEChERS (Quick, Easy, Cheap, Effective,

Rugged, and Safe) and Solid-Phase Extraction (SPE) techniques for sample preparation,

followed by analysis with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Internal Standard Selection: The use of a stable isotopically labeled (SIL) internal standard is

highly recommended to compensate for any analyte loss during sample preparation and to

correct for matrix-induced signal suppression or enhancement during LC-MS/MS analysis.
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Pyroxsulam-13C,d3 is a suitable and commercially available SIL internal standard for this

purpose[1].

Quantitative Data Summary
The following tables summarize the performance of the described methods for the analysis of

Pyroxsulam in various matrices.

Table 1: QuEChERS Method Performance for Pyroxsulam in Soil and Cereals

Matrix
Spiking Level
(mg/kg)

Average
Recovery (%)

Relative
Standard
Deviation
(RSD) (%)

Reference

Soil 0.005 73.8 - 113.2 < 17.5 [2]

0.010 73.8 - 113.2 < 17.5 [2]

0.10 73.8 - 113.2 < 17.5 [2]

1.0 99.8 0.04 [1]

25 99.8 0.04

Wheat Grain 0.005 76 - 113 2 - 15

Wheat Straw 0.01 76 - 113 2 - 15

Oat 0.01 76 - 113 2 - 15

Millet 0.01 76 - 113 2 - 15

Corn 0.01 76 - 113 2 - 15

Rice 0.01 76 - 113 2 - 15

Table 2: Expected SPE Method Performance for Pyroxsulam in Water*
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Spiking Level (µg/L)
Expected Average
Recovery (%)

Expected Relative
Standard Deviation (RSD)
(%)

0.01 70 - 120 < 20

0.1 70 - 120 < 20

1.0 70 - 120 < 20

*Note: Specific validation data for Pyroxsulam in water is limited. The expected performance is

based on typical recovery and precision for other pesticides using SPE-LC-MS/MS methods in

water matrices.

Experimental Protocols
Protocol 1: QuEChERS Method for Pyroxsulam in Soil
This protocol is adapted from established QuEChERS methods for pesticide residue analysis in

soil.

1. Sample Preparation and Extraction

Weigh 10 g of homogenized soil into a 50 mL centrifuge tube.

Add 10 mL of water and vortex for 30 seconds.

Add a known amount of Pyroxsulam-13C,d3 internal standard solution in acetonitrile.

Add 10 mL of acetonitrile.

Shake vigorously for 1 minute.

Add the QuEChERS extraction salts (4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate,

and 0.5 g disodium hydrogen citrate sesquihydrate).

Shake vigorously for 1 minute.

Centrifuge at ≥4000 rpm for 5 minutes.
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2. Dispersive Solid-Phase Extraction (dSPE) Cleanup

Transfer a 1 mL aliquot of the acetonitrile supernatant to a 2 mL dSPE tube containing 150

mg MgSO₄, 50 mg Primary Secondary Amine (PSA), and 50 mg C18.

Vortex for 30 seconds.

Centrifuge at ≥5000 rpm for 2 minutes.

Filter the supernatant through a 0.22 µm filter into an autosampler vial for LC-MS/MS

analysis.
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Extraction dSPE Cleanup

1. Weigh 10g Soil 2. Add 10mL Water & Vortex 3. Add Internal Standard & 10mL Acetonitrile 4. Shake Vigorously (1 min) 5. Add QuEChERS Salts 6. Shake Vigorously (1 min) 7. Centrifuge (≥4000 rpm, 5 min) 8. Transfer 1mL Supernatant to dSPE Tube
Supernatant

9. Vortex (30 sec) 10. Centrifuge (≥5000 rpm, 2 min) 11. Filter Supernatant (0.22 µm) LC-MS/MS Analysis
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SPE Preparation

Extraction

Elution & Concentration

1. Condition C18 Cartridge
(Methanol & Water)

2. Spike Water Sample with Internal Standard

3. Load Sample onto Cartridge

4. Wash Cartridge with Water

5. Dry Cartridge

6. Elute with Acetonitrile

7. Evaporate to Dryness

8. Reconstitute in 1mL Solvent

LC-MS/MS Analysis

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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